Cas no 954124-35-7 (2-(4-Boc-amino-phenyl)-1,3-propanediol)

• Product Name: 2-(4-Boc-amino-phenyl)-1,3-propanediol
• CAS No: 954124-35-7
• MF: C₁₄H₂₁NO₄
• MW: 267.32084441185
• MDL: MFCD24467471
• CID: 2149450
• Update Time: 2025-06-13

2-(4-Boc-amino-phenyl)-1,3-propanediol Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-(1,3-dihydroxypropan-2-yl)phenylcarbamate
• tert-butyl N-[4-(1,3-dihydroxypropan-2-yl)phenyl]carbamate
• 2-(4-BOC-AMINO-PHENYL)-1,3-PROPANEDIOL
• tert-Butyl (4-(1,3-dihydroxypropan-2-yl)phenyl)carbamate
• YSGLJLLZELYVRX-UHFFFAOYSA-N
• AB0085478
• [4-(2-Hydroxy-1-hydroxymethyl-ethyl)-phenyl]-carbamic acid tert-butyl ester
• 2-(4-Boc-amino-phenyl)-1,3-propanediol

• MDL： MFCD24467471
• Inchi： 1S/C14H21NO4/c1-14(2,3)19-13(18)15-12-6-4-10(5-7-12)11(8-16)9-17/h4-7,11,16-17H,8-9H2,1-3H3,(H,15,18)
• InChI Key： YSGLJLLZELYVRX-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC(=CC=1)C(CO)CO)=O)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 276
• Topological Polar Surface Area: 78.8

Additional information on 2-(4-Boc-amino-phenyl)-1,3-propanediol

Recent Advances in the Application of 2-(4-Boc-amino-phenyl)-1,3-propanediol (CAS: 954124-35-7) in Chemical Biology and Pharmaceutical Research

The compound 2-(4-Boc-amino-phenyl)-1,3-propanediol (CAS: 954124-35-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This diol derivative, characterized by its Boc-protected amino group, serves as a versatile intermediate in the synthesis of complex molecules, particularly in the development of novel therapeutics and bioactive compounds. Recent studies have highlighted its role in facilitating the construction of chiral building blocks, which are crucial for the asymmetric synthesis of pharmacologically active agents.

One of the most notable applications of 2-(4-Boc-amino-phenyl)-1,3-propanediol is in the synthesis of kinase inhibitors, where its structural framework has been utilized to enhance binding affinity and selectivity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in the development of selective PI3K inhibitors, which are being explored for their potential in cancer therapy. The study reported that derivatives of this compound exhibited improved pharmacokinetic properties and reduced off-target effects compared to earlier generations of inhibitors.

In addition to its role in kinase inhibitor development, 2-(4-Boc-amino-phenyl)-1,3-propanediol has been employed in the synthesis of peptide mimetics and small molecule modulators of protein-protein interactions. A recent preprint on bioRxiv detailed its use in the design of allosteric modulators for G-protein-coupled receptors (GPCRs), showcasing its adaptability in diverse therapeutic contexts. The researchers emphasized the compound's ability to introduce conformational constraints, thereby enhancing the stability and specificity of the resulting modulators.

From a methodological perspective, advancements in catalytic asymmetric synthesis have further expanded the utility of 2-(4-Boc-amino-phenyl)-1,3-propanediol. A 2024 publication in Angewandte Chemie described a novel enantioselective hydrogenation protocol that leverages this compound to achieve high yields and enantiomeric excess. This breakthrough not only streamlines the production of chiral intermediates but also opens new avenues for the scalable synthesis of complex pharmaceuticals.

Despite these promising developments, challenges remain in optimizing the synthetic routes and downstream applications of 2-(4-Boc-amino-phenyl)-1,3-propanediol. Future research directions may focus on exploring its potential in targeted drug delivery systems and combinatorial chemistry. Overall, the compound's multifaceted utility underscores its importance as a cornerstone in modern medicinal chemistry, with ongoing studies likely to uncover further innovative applications.